Cas no 2516-47-4 (cyclopropylmethanamine)

• Product Name: cyclopropylmethanamine
• CAS No: 2516-47-4
• MF: C₄H₉N
• MW: 71.1209609508514
• MDL: MFCD00037147
• CID: 43094
• PubChem ID: 75646
• Update Time: 2025-10-31

cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropylmethanamine
• Cyclopropylmethylamine
• Cyclopropanemethylamine
• (AMINOMETHYL)CYCLOPROPANE
• 1-Cyclopropylmethanamine
• 4-HYDROXYINDOLE
• Aminomethylcyclopropane
• BETA-ALANINE BENZYL ESTER
• Cyclopropanemethanamine
• (cyclopropylmethyl)amine
• C-cyclopropyl-methylamine
• Cyclopropane methyl amine
• IGSKHXTUVXSOMB-UHFFFAOYSA-N
• (Aminomethyl)cyclopropane, 97%
• cyclopropylmethylamin
• cyclopropanmethylamine
• cyclopropyhnethylamine
• Cylopropanemethylamine
• cyclopropylmethyl-amine
• cyclopropylmethyl amine
• cyclopropyl methanamine
• N-Methylcyclopropanamne
• cyclopropane-methyl
• F11902
• Aminomethyl cyclopropane
• 2516-47-4 (anhydrous)
• J-015846
• C2345
• MFCD00037147
• cyclopropyl methaneamine
• (aminomehtyl) cyclopropane
• F2191-0267
• (cyclopropylmethyl)-amine
• A854260
• (cyclopropyl)methylamine
• DTXSID4062482
• C-cyclopropylmethylamine
• BDBM93345
• FT-0602230
• cyclopropane-methylamine
• aminomethyl-cyclopropane
• Cyclopropylmethanamine #
• (S)-3-HYDROXYBUTYRICACID
• C-cyclopropyl methyl amine
• 1-cyclopropylmethylamine
• 1-cyclopropylmethane amine
• BCP34300
• W-107257
• Cyclopropanemethylamine, purum, >=96.0% (GC)
• CS-D1471
• AKOS000200048
• STR01428
• 2-cyclopropylmethylamine
• 2-cyclopropylmethyl amine
• EN300-27211
• cyclopropane-methyl-amine
• IGSKHXTUVXSOMB-UHFFFAOYSA-
• AM61420
• AC-13087
• Aminomethylcyclopropane;Cyclopropylmethanamine
• BB 0241821
• 2516-47-4
• Cyclopropane-1-methanamine
• InChI=1/C4H9N/c5-3-4-1-2-4/h4H,1-3,5H2
• 9L6
• BP-11376
• J-523674
• SB75361
• C-Cyclopropyl methylamine
• Z237573792
• Integrase inhibitor, R3{1}
• cyclopropane methylamine
• NS00027822
• EINECS 219-737-6
• ALBB-005351
• STK328116
• DB-007381
• BBL027928
• cyclopropylmethanamine

• MDL： MFCD00037147
• Inchi： 1S/C4H9N/c5-3-4-1-2-4/h4H,1-3,5H2
• InChI Key： IGSKHXTUVXSOMB-UHFFFAOYSA-N
• SMILES： NCC1CC1
• BRN： 773674

Computed Properties

• Exact Mass: 71.07350
• Monoisotopic Mass: 71.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 30.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Colorless clear liquid
• Density: 0.82
• Boiling Point: 86°C(lit.)
• Flash Point: -30 ºC
• Refractive Index: 1.432-1.434
• Water Partition Coefficient: Fully miscible in water.
• PSA: 26.02000
• LogP: 1.05540
• Solubility: Not determined
• Vapor Pressure: 67.5±0.1 mmHg at 25°C

cyclopropylmethanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2733 3/PG 2
• WGK Germany：3
• Hazard Category Code： R11;R34
• Safety Instruction： S16-S26-S36/37/39-S45-S24/25
• FLUKA BRAND F CODES：34
• Hazardous Material Identification：
• HazardClass：3 (8)
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store long-term at 2-8°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R34
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on cyclopropylmethanamine

Recent Advances in the Application of Cyclopropylmethanamine (CAS: 2516-47-4) in Chemical Biology and Pharmaceutical Research

Cyclopropylmethanamine (CAS: 2516-47-4) is a small, structurally unique amine compound characterized by its cyclopropyl moiety. This structural feature imparts significant steric and electronic properties, making it a valuable building block in medicinal chemistry and chemical biology. Recent studies have highlighted its potential in drug discovery, particularly as a key pharmacophore in the development of novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and oncology.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of cyclopropylmethanamine as a scaffold for designing potent and selective inhibitors of monoamine oxidases (MAOs). The study demonstrated that derivatives of cyclopropylmethanamine exhibited enhanced binding affinity and selectivity for MAO-B, a target implicated in neurodegenerative diseases such as Parkinson's disease. The researchers employed molecular docking and kinetic assays to validate the inhibitory effects, suggesting that cyclopropylmethanamine-based compounds could serve as promising candidates for further preclinical development.

Another significant application of cyclopropylmethanamine was reported in a 2024 Nature Communications article, where it was incorporated into the structure of a novel antiviral agent targeting RNA viruses. The compound's cyclopropyl group was found to enhance metabolic stability and improve pharmacokinetic properties, leading to increased bioavailability in vivo. This study underscores the versatility of cyclopropylmethanamine in addressing challenges related to drug resistance and off-target effects in antiviral therapy.

Beyond its therapeutic applications, cyclopropylmethanamine has also been investigated as a tool compound in chemical biology. A recent ACS Chemical Biology study utilized cyclopropylmethanamine-derived probes to study enzyme-substrate interactions in real time. The probes' unique reactivity profile enabled the researchers to map active sites of poorly characterized enzymes, providing insights into their catalytic mechanisms. This approach has opened new avenues for understanding enzyme function and designing targeted inhibitors.

In summary, cyclopropylmethanamine (CAS: 2516-47-4) continues to emerge as a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to mechanistic studies, highlighting its broad utility. Future research is expected to further explore its potential, particularly in the development of next-generation therapeutics with improved efficacy and safety profiles.